Cas no 671775-71-6 (Phenol, 4-nitro-2-[1-(4-nitrophenyl)-4,7-phenanthrolin-3-yl]-)

• Product Name: Phenol, 4-nitro-2-[1-(4-nitrophenyl)-4,7-phenanthrolin-3-yl]-
• CAS No: 671775-71-6
• MF: C₂₄H₁₄N₄O₅
• MW: 438.391765117645
• CID: 1714921
• Update Time: 2024-11-26

Phenol, 4-nitro-2-[1-(4-nitrophenyl)-4,7-phenanthrolin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-2-[1-(4-nitrophenyl)-4,7-phenanthrolin-3-yl]-

• Inchi： 1S/C24H14N4O5/c29-23-10-7-16(28(32)33)12-19(23)22-13-18(14-3-5-15(6-4-14)27(30)31)24-17-2-1-11-25-20(17)8-9-21(24)26-22/h1-13,29H
• InChI Key： YUOGZERVEQQZJM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1C1=NC2C(C(C3=CC=C([N+]([O-])=O)C=C3)=C1)=C1C(N=CC=C1)=CC=2

Computed Properties

• Exact Mass: 438.09652

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Melting Point: 337-338 °C
• Boiling Point: 691.3±55.0 °C(Predicted)
• PSA: 132.29
• pka: 5.48±0.16(Predicted)